molecular formula C17H19FO3 B5210476 1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene

1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene

Cat. No. B5210476
M. Wt: 290.33 g/mol
InChI Key: NAVGDUSIZOTWNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene, also known as EFPPB, is a chemical compound that is commonly used in scientific research. It is a member of the benzene family and is synthesized through a multi-step process. EFPPB has a variety of applications in scientific research, including its use as a tool for studying the mechanism of action of certain biological processes, as well as its use in the development of new drugs and treatments.

Mechanism of Action

The mechanism of action of 1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that are involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of certain transcription factors, which are proteins that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of certain cancer cells, suggesting that it may have potential as an anti-cancer agent. It has also been shown to have anti-inflammatory effects, and may be useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene is that it is relatively easy to synthesize in the laboratory, making it readily available for use in scientific research. It is also stable under a variety of conditions, which makes it useful for long-term studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its usefulness in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene. One area of interest is the development of new drugs and treatments based on this compound. Researchers may also continue to investigate the mechanism of action of this compound, with the goal of gaining a better understanding of its effects on biological processes. Additionally, this compound may be useful in the development of new diagnostic tools for the detection of certain diseases.

Synthesis Methods

The synthesis of 1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene involves several steps, including the reaction of 4-fluorophenol with epichlorohydrin to form 4-(chloromethyl)phenol. This intermediate is then reacted with 3-(ethoxypropoxy)benzene in the presence of a base catalyst to form this compound. The final product is purified using a variety of techniques, including chromatography and recrystallization.

Scientific Research Applications

1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene has a wide range of applications in scientific research. One of its primary uses is as a tool for studying the mechanism of action of certain biological processes. For example, this compound has been used to investigate the role of certain enzymes in the regulation of gene expression. It has also been used to study the interaction between proteins and DNA, as well as the role of certain signaling pathways in cell growth and differentiation.

properties

IUPAC Name

1-ethoxy-3-[3-(4-fluorophenoxy)propoxy]benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19FO3/c1-2-19-16-5-3-6-17(13-16)21-12-4-11-20-15-9-7-14(18)8-10-15/h3,5-10,13H,2,4,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAVGDUSIZOTWNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=CC=C1)OCCCOC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19FO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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